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Leucocianidol Basic Information

The table below summarizes the core chemical and physical properties of Leucocianidol (CAS No. 480-17-

1) from the search results [1].

Property Value / Description

CAS Number 480-17-1

Chemical Name Leucocianidol, Leucocyanidin polymer

Molecular
Formula

C₁₅H₁₄O₇

Molecular Weight 306.27 g/mol

Boiling Point 641.5 °C at 760 mmHg

Flash Point 341.8 °C

Density 1.709 g/cm³
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Property Value / Description

Usage Dietary supplement, therapeutic agent, natural preservative, skincare ingredient
[1].

Proposed Workflow for Degradation Product
Identification

Based on standard laboratory practice for similar phytochemicals, the identification of degradation products

typically follows the workflow below. You can use this as a template for developing your own detailed

protocols.
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Separation & Detection Techniques

Hyphenated Techniques for Identification

Start: Create Degradation Conditions

Sample Preparation
• Stress conditions (heat, light, pH)

• Time-course sampling

Analytical Separation & Detection

Mass Spectrometry (MS) Analysis
• High-resolution MS for m/z

• Fragmentation patterns (MS/MS)
HPLC / UPLC Capillary Electrophoresis (CE)

Data Interpretation
• Identify potential structures

• Propose degradation pathways
LC-MS / LC-MS/MS NMR Spectroscopy

End: Final Report

Click to download full resolution via product page

Frequently Asked Questions

Here are some anticipated FAQs that can be included in your support center.

Q1: What are the major challenges in identifying Leucocianidol degradation products?

Polymer Complexity: As a polymer, Leucocianidol can break down into multiple monomeric and

oligomeric units, making separation and identification complex [1].
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Structural Similarity: Degradation products, such as flavan-3-ol monomers like catechin or

epicatechin, may have very similar structures, requiring high-resolution analytical techniques for
distinction [1].

Q2: Which analytical techniques are most suitable for this analysis?

Separation: High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid
Chromatography (UPLC) are recommended for separating complex mixtures.

Identification: Hyphenated techniques like LC-MS/MS (Liquid Chromatography-Tandem Mass
Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy are critical. NMR is particularly

powerful for determining the detailed structure of isolated compounds, as demonstrated in studies of
related procyanidins [1].

Q3: Are there any known safety concerns when handling Leucocianidol? The search results did not list

any specific hazard codes or statements for Leucocianidol [1]. However, it is always essential to consult the

Safety Data Sheet (SDS) from your chemical supplier and follow general laboratory safety protocols,

including wearing appropriate personal protective equipment (PPE).

Troubleshooting Guide

This guide addresses common experimental problems.

Problem Possible Cause Suggested Solution

| Poor chromatographic separation | Complex mixture of degradation products with similar polarity. |

Optimize the HPLC/UPLC gradient method. Use columns with different stationary phases (e.g., C18,

phenyl). | | Low signal-to-noise in MS detection | Low concentration of degradation products; ion

suppression. | Pre-concentrate the sample; use electrospray ionization (ESI) in both positive and negative

modes. | | Cannot differentiate between isomers | MS alone cannot distinguish between molecules with the

same mass. | Couple LC-MS with NMR analysis. Compare retention times and fragmentation patterns with

available standards. |

Knowledge Gaps and Further Research
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The existing search results confirm Leucocianidol's biological relevance [2] [3] [4] but lack specific

degradation data. To fill these gaps, I suggest:

Search Specialized Databases: Probe SciFinder, Reaxys, or PubMed specifically for
"Leucocyanidin stability," "Leucocyanidin degradation," and "proanthocyanidin analysis."

Review Broader Literature: Look into analytical papers on related compounds like procyanidins or
condensed tannins, as their degradation pathways can offer valuable methodological insights [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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